Cas no 2377607-68-4 ({6-Methylimidazo[1,2-a]pyridin-8-yl}boronic acid)

• Product Name: {6-Methylimidazo[1,2-a]pyridin-8-yl}boronic acid
• CAS No: 2377607-68-4
• MF: C₈H₉BN₂O₂
• MW: 175.980261564255
• CID: 5184727
• Update Time: 2025-11-02

{6-Methylimidazo[1,2-a]pyridin-8-yl}boronic acid Chemical and Physical Properties

Names and Identifiers

• {6-Methylimidazo[1,2-a]pyridin-8-yl}boronic acid

• Inchi： 1S/C8H9BN2O2/c1-6-4-7(9(12)13)8-10-2-3-11(8)5-6/h2-5,12-13H,1H3
• InChI Key： NPLUGDYYJAMHJO-UHFFFAOYSA-N
• SMILES： B(C1=CC(C)=CN2C=CN=C12)(O)O

Additional information on {6-Methylimidazo[1,2-a]pyridin-8-yl}boronic acid

Recent Advances in the Application of {6-Methylimidazo[1,2-a]pyridin-8-yl}boronic acid (CAS: 2377607-68-4) in Chemical Biology and Drug Discovery

The compound {6-Methylimidazo[1,2-a]pyridin-8-yl}boronic acid (CAS: 2377607-68-4) has recently emerged as a key intermediate in medicinal chemistry and chemical biology research. This boronic acid derivative, characterized by its unique imidazopyridine scaffold, has garnered significant attention due to its versatile applications in Suzuki-Miyaura cross-coupling reactions and as a building block for bioactive molecules. Recent studies highlight its potential in the development of kinase inhibitors, antimicrobial agents, and PET radiotracers, positioning it as a valuable tool in drug discovery pipelines.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in synthesizing novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized its boronic acid moiety for efficient palladium-catalyzed couplings with halogenated heterocycles, yielding compounds with sub-nanomolar potency against BTK. Structural analysis revealed that the methylimidazopyridine core contributes to optimal binding pocket occupancy, while the boronic acid enables late-stage diversification—a strategy that reduced synthetic steps by 40% compared to traditional routes.

In antimicrobial applications, a Nature Communications paper (2024) reported derivatives of 2377607-68-4 showing remarkable activity against drug-resistant Gram-positive pathogens. The boronic acid functionality was found to interact with bacterial penicillin-binding proteins, while the heteroaromatic system facilitated membrane penetration. This dual mechanism resulted in MIC values of ≤0.5 μg/mL against MRSA strains, with no observed cytotoxicity in mammalian cells at therapeutic concentrations.

The compound's potential in diagnostic imaging was highlighted in a recent ACS Chemical Biology study, where researchers developed fluorine-18 labeled analogs for PET imaging of neuroinflammation. The boronic acid group served as an ideal handle for radiofluorination via isotope exchange, producing tracers with high brain uptake (SUV = 3.2 at 30 min post-injection) and specific binding to activated microglia in Alzheimer's disease models.

From a synthetic chemistry perspective, advances in protecting-group-free methodologies for 2377607-68-4 have significantly improved its accessibility. A 2024 Organic Process Research & Development publication detailed a continuous flow process that achieves 85% yield at kilogram scale, addressing previous challenges with boronic acid stability. This technological breakthrough has enabled broader adoption in industrial drug discovery programs.

Ongoing clinical trials (as of Q2 2024) include three investigational drugs incorporating this scaffold: a JAK1/3 inhibitor for autoimmune disorders (Phase II), a TBK1 inhibitor for oncology (Phase I), and a DPP-4 modulator for diabetes (preclinical). The structural versatility of {6-Methylimidazo[1,2-a]pyridin-8-yl}boronic acid continues to inspire novel drug design strategies across therapeutic areas.

Future research directions focus on expanding its applications in targeted protein degradation (PROTACs) and covalent inhibitor design. Preliminary data presented at the 2024 ACS National Meeting showed successful incorporation into cereblon-binding molecules, with degradation efficiencies (DC50) reaching 10 nM for several oncology targets. These developments underscore the growing importance of this chemical scaffold in modern drug discovery paradigms.